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Compound of Interest

Compound Name:
3-(3-Chloro-5-fluorophenyl)aniline,

HCl

CAS No.: 1355247-37-8

Cat. No.: B1430401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 3-(3-Chloro-5-fluorophenyl)aniline hydrochloride (HCl).

The information is intended to support research and development activities in medicinal

chemistry, pharmacology, and related fields.

Core Chemical Properties
3-(3-Chloro-5-fluorophenyl)aniline, HCl is a biaryl amine hydrochloride salt with the chemical

formula C₁₂H₁₀Cl₂FN. Its structure features a 3-chloro-5-fluorophenyl group linked to an aniline

moiety at the 3-position. The hydrochloride salt form generally enhances the compound's

solubility in aqueous media.

Quantitative Data Summary

While specific experimental data for this exact compound is limited in publicly available

literature, the following table summarizes key computed and known properties of the free base
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and related starting materials. This information provides a foundational understanding of its

physicochemical characteristics.

Property

Value (for 3-(3-
Chloro-5-
fluorophenyl)anilin
e free base)

Value (for 3-Chloro-
5-fluoroaniline)

Value (for Aniline
Hydrochloride)

CAS Number
1345471-96-6 (free

base)[1]
4863-91-6[2][3][4] 142-04-1[5]

Molecular Formula C₁₂H₉ClFN C₆H₅ClFN[2][3] C₆H₈ClN[5]

Molecular Weight 221.66 g/mol 145.56 g/mol [2][3][4] 129.59 g/mol [5]

Appearance Not specified
Orange to amber to

dark red clear liquid[3]
Not specified

Boiling Point Not specified 98 °C at 19 mmHg[3] Not specified

Density Not specified 1.33 g/mL[3] Not specified

Refractive Index Not specified n20D 1.56[3] Not specified

logP (predicted) Not specified 2.4[2] 0.89[5]

pKa (Strongest Basic) Not specified Not specified 4.64[5]

Synthesis and Experimental Protocols
The synthesis of 3-(3-Chloro-5-fluorophenyl)aniline, HCl is anticipated to proceed via a

Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds

between aryl halides and arylboronic acids.[6] This would be followed by the formation of the

hydrochloride salt.

Proposed Synthetic Route

A plausible synthetic route involves the palladium-catalyzed Suzuki-Miyaura coupling of a 3-

bromoaniline derivative with (3-chloro-5-fluorophenyl)boronic acid, or alternatively, the coupling

of 3-chloro-5-fluoro-bromobenzene with a 3-aminophenylboronic acid derivative. The resulting

biaryl amine would then be treated with hydrochloric acid to yield the final product.
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General Experimental Protocol for Suzuki-Miyaura Coupling of Aryl Amines

The following is a generalized protocol based on established literature for similar

transformations.[6] Optimization of catalysts, ligands, bases, and reaction conditions would be

necessary for this specific transformation.

Reaction Setup: To a reaction vessel, add the aryl halide (1.0 eq.), the arylboronic acid or

ester (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), or a pre-catalyst like

XPhos Pd G3, 0.01-0.05 eq.), and a suitable ligand if required.

Solvent and Base: Add a degassed solvent system (e.g., a mixture of toluene, ethanol, and

water or aqueous DMF).[7] Add a base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0-3.0 eq.).

Reaction Conditions: The reaction mixture is typically heated under an inert atmosphere

(e.g., nitrogen or argon) at temperatures ranging from 80°C to 110°C for several hours, with

reaction progress monitored by an appropriate technique (e.g., TLC or LC-MS).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and

brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated

under reduced pressure. The crude product is then purified by column chromatography on

silica gel.

Protocol for Hydrochloride Salt Formation

Dissolution: Dissolve the purified 3-(3-Chloro-5-fluorophenyl)aniline in a suitable anhydrous

organic solvent (e.g., diethyl ether, ethyl acetate, or methanol).

Acidification: Slowly add a solution of hydrochloric acid in a compatible solvent (e.g., HCl in

diethyl ether or isopropanol) dropwise with stirring until precipitation is complete.

Isolation: The resulting solid is collected by filtration, washed with cold anhydrous solvent,

and dried under vacuum to yield the hydrochloride salt.

Potential Signaling Pathway and Biological Activity
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While direct biological studies on 3-(3-Chloro-5-fluorophenyl)aniline, HCl are not extensively

reported, a structurally related and more complex derivative, (1R, 3R)-1-(3-chloro-5-

fluorophenyl)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile, has been

identified as a potent and selective agonist of the human Transient Receptor Potential Cation

Channel Subfamily M Member 5 (TRPM5).[8] This suggests that the 3-(3-chloro-5-

fluorophenyl)aniline scaffold may be a key pharmacophore for interacting with the TRPM5 ion

channel.

TRPM5 Signaling Pathway

The TRPM5 channel is a calcium-activated, non-selective cation channel that plays a crucial

role in the taste transduction of sweet, bitter, and umami stimuli.[9] It is also expressed in other

tissues, including the gastrointestinal tract, where it is being investigated as a potential target

for prokinetic agents. The general signaling cascade involving TRPM5 in taste receptor cells is

as follows:

Receptor Activation: Tastants bind to G-protein coupled receptors (GPCRs) on the surface of

taste receptor cells.

Second Messenger Production: This binding activates phospholipase C beta 2 (PLCβ2),

which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-

trisphosphate (IP₃) and diacylglycerol (DAG).

Calcium Release: IP₃ binds to its receptor (IP₃R3) on the endoplasmic reticulum, leading to

the release of calcium ions (Ca²⁺) into the cytoplasm.

TRPM5 Channel Gating: The increase in intracellular Ca²⁺ directly gates the TRPM5 ion

channel.

Depolarization and Neurotransmitter Release: The opening of TRPM5 allows an influx of Na⁺

ions, leading to depolarization of the cell membrane. This depolarization triggers the release

of neurotransmitters, which signal to the gustatory nerves.
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Caption: TRPM5 Signaling Pathway in Taste Transduction.
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Experimental Workflow for Screening TRPM5
Modulators
The identification of novel modulators of the TRPM5 channel, such as derivatives of 3-(3-

Chloro-5-fluorophenyl)aniline, typically involves a multi-step screening process.[10][11]
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Caption: Experimental Workflow for TRPM5 Modulator Discovery.
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Methodologies for Key Experiments

High-Throughput Screening (HTS) using Fluorescent Membrane Potential Dyes: This initial

screen is designed to rapidly assess a large number of compounds for their ability to

modulate TRPM5 activity. Cells expressing the TRPM5 channel are loaded with a membrane

potential-sensitive fluorescent dye. The channel is activated, and changes in fluorescence,

indicating membrane depolarization, are measured. Compounds that enhance this signal are

identified as potential positive modulators.[10]

Automated Electrophysiology (e.g., QPatch, SyncroPatch): This technique provides a more

direct and detailed measure of ion channel activity. It allows for the confirmation of hits from

the HTS and the determination of compound potency (e.g., EC₅₀ or IC₅₀ values). The whole-

cell patch-clamp technique is automated to allow for higher throughput than traditional

manual patch-clamping.[10][11] This is crucial for establishing structure-activity relationships

(SAR) during the lead optimization phase.

Safety and Handling
Specific safety data for 3-(3-Chloro-5-fluorophenyl)aniline, HCl is not readily available.

However, based on the data for the starting material, 3-chloro-5-fluoroaniline, and general

knowledge of aromatic amines, the compound should be handled with care.

Potential Hazards (based on related compounds):

Harmful if swallowed, in contact with skin, or if inhaled.[12]

May cause skin and eye irritation.

Combustible liquid.[12]

Recommended Precautions:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[12]
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Wash hands thoroughly after handling.

Researchers should consult the specific Safety Data Sheet (SDS) for the purchased compound

and follow all institutional safety guidelines.

This technical guide provides a starting point for researchers interested in 3-(3-Chloro-5-
fluorophenyl)aniline, HCl. Further experimental work is required to fully characterize its

chemical properties, optimize its synthesis, and elucidate its precise biological mechanism of

action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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